1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}-4-(2-furoyl)-1,4-diazepane

• IUPAC Name: [4-[1-(4-fluorophenyl)cyclopropanecarbonyl]-1,4-diazepan-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C20H21FN2O3/c21-16-6-4-15(5-7-16)20(8-9-20)19(25)23-11-2-10-22(12-13-23)18(24)17-3-1-14-26-17/h1,3-7,14H,2,8-13H2
• InChI Key: WRMDKTOYKIWHAI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)C2(CC2)C3=CC=C(C=C3)F)C(=O)C4=CC=CO4
• Molecular Formula: C20H21FN2O3
• Molecular Weight: 356.4 g/mol

Description

1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}-4-(2-furoyl)-1,4-diazepane is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have unique biochemical and physiological effects, making it a promising tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}-4-(2-furoyl)-1,4-diazepane is not fully understood. However, it is believed to act as a modulator of various biological processes, including the regulation of neurotransmitter release and protein-protein interactions. It has also been found to have an effect on the expression of certain genes.
Biochemical and Physiological Effects:
1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}-4-(2-furoyl)-1,4-diazepane has been found to have unique biochemical and physiological effects. It has been shown to modulate the release of several neurotransmitters, including dopamine, serotonin, and norepinephrine. It has also been found to have an effect on the expression of certain genes, including those involved in inflammation and cell growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}-4-(2-furoyl)-1,4-diazepane in lab experiments is its unique biochemical and physiological effects. This makes it a promising tool for studying various biological processes. However, one of the limitations of using this compound is its potential toxicity. It is important to use caution when handling this compound and to follow proper safety protocols.

Future Directions

There are several future directions for research on 1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}-4-(2-furoyl)-1,4-diazepane. One area of research could focus on the development of new synthetic methods for this compound. Another area of research could focus on the potential therapeutic applications of this compound, particularly in the treatment of neurological disorders. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its effects on various biological processes.

Synthesis Methods

The synthesis of 1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}-4-(2-furoyl)-1,4-diazepane involves several steps. The starting material is commercially available and can be obtained from chemical suppliers. The synthesis involves the use of various reagents, including acids, bases, and solvents. The final product is obtained through a series of purification steps, including crystallization and column chromatography.

Scientific Research Applications

1-{[1-(4-fluorophenyl)cyclopropyl]carbonyl}-4-(2-furoyl)-1,4-diazepane has been used in several scientific research studies. This compound has been found to have potential applications in the study of various biological processes, including the regulation of neurotransmitter release, protein-protein interactions, and gene expression. It has also been used in studies related to drug discovery and development.